Cas no 53857-83-3 (3-Deoxy-D-pentulosonic Acid)

• Product Name: 3-Deoxy-D-pentulosonic Acid
• CAS No: 53857-83-3
• MF: C₅H₈O₅
• MW: 148.114022254944
• CID: 356205
• Update Time: 2025-11-02

3-Deoxy-D-pentulosonic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4,5-dihydroxy-2-oxo-, (4S)-
• 3-Deoxy-D-pentulosonic Acid
• (S)-4,5-dihydroxy-2-oxopentanoic acid

• Inchi： 1S/C5H8O5/c6-2-3(7)1-4(8)5(9)10/h3,6-7H,1-2H2,(H,9,10)/t3-/m0/s1
• InChI Key： UQIGQRSJIKIPKZ-VKHMYHEASA-N
• SMILES： O[C@H](CO)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 148.03714

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives

Additional information on 3-Deoxy-D-pentulosonic Acid

Recent Advances in the Study of 3-Deoxy-D-pentulosonic Acid (53857-83-3): A Comprehensive Research Brief

3-Deoxy-D-pentulosonic acid (CAS: 53857-83-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This rare sugar acid, structurally related to sialic acids, has demonstrated unique biochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its role in metabolic pathways, potential as a drug precursor, and its interactions with biological systems at the molecular level.

A 2023 study published in the Journal of Biological Chemistry revealed novel insights into the biosynthesis of 3-Deoxy-D-pentulosonic acid in microbial systems. Researchers employed advanced NMR spectroscopy and mass spectrometry techniques to characterize its metabolic formation pathways, identifying key enzymatic steps that could be targeted for biotechnological production. The study reported a 72% increase in yield through optimized fermentation conditions using genetically modified E. coli strains.

In pharmaceutical applications, a recent Nature Communications paper (2024) demonstrated the compound's potential as a scaffold for antiviral drug development. Through molecular docking studies and in vitro assays, researchers found that derivatives of 3-Deoxy-D-pentulosonic acid showed significant inhibition (IC50 = 3.2 μM) against influenza virus neuraminidase. The unique stereochemistry of the molecule appears to contribute to its selective binding to viral proteins while minimizing interactions with human enzymes.

Analytical chemistry advancements have also improved detection methods for this compound. A 2024 Analytical Chemistry publication described a novel HPLC-MS/MS method capable of detecting 3-Deoxy-D-pentulosonic acid at concentrations as low as 0.1 ng/mL in biological samples. This breakthrough enables more accurate pharmacokinetic studies and could facilitate future clinical research involving this compound.

Current challenges in the field include scaling up production while maintaining purity and developing more efficient synthetic routes. Several research groups are investigating chemo-enzymatic synthesis approaches that combine chemical synthesis with enzymatic transformations to address these issues. Preliminary results from these studies suggest potential cost reductions of up to 40% compared to traditional synthetic methods.

Future research directions highlighted in recent reviews include exploring the compound's immunomodulatory properties and its potential applications in cancer immunotherapy. Early-stage studies have shown that 3-Deoxy-D-pentulosonic acid derivatives can influence T-cell activation pathways, though the exact mechanisms remain to be fully elucidated. These findings position the compound as a promising candidate for next-generation immunotherapies.

The growing body of research on 3-Deoxy-D-pentulosonic acid (53857-83-3) underscores its multifaceted potential in chemical biology and pharmaceutical development. As analytical techniques continue to advance and our understanding of its biological activities deepens, this compound is likely to play an increasingly important role in drug discovery and therapeutic applications in the coming years.